5-Chloro-2-cyclobutoxy-3-methyl-benzoic acid

• Molecular Formula: C12H13ClO3
• Molecular Weight: 240.68 g/mol
• IUPAC Name: 5-chloro-2-cyclobutyloxy-3-methylbenzoic acid
• InChI: InChI=1S/C12H13ClO3/c1-7-5-8(13)6-10(12(14)15)11(7)16-9-3-2-4-9/h5-6,9H,2-4H2,1H3,(H,14,15)
• InChI Key: DBARBAZNLBCRFU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OC2CCC2)C(=O)O)Cl

Description

5-Chloro-2-cyclobutoxy-3-methyl-benzoic acid is a useful research compound. Its molecular formula is C12H13ClO3 and its molecular weight is 240.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 100 mL flask containing 5-chloro-2-cyclobutoxy-3-methyl-benzoic acid methyl ester (0.57 g, 2.23 mmol) is charged with 1,4-dioxane (4 mL) and MeOH (4 mL). A stirring bar is added and stirring is initiated. After dissolution, water (2 mL) is added followed by the LiOH (237 mg, 5.65 mmol). After 39 h, tlc analysis (silica, 10% MeOH/DCM) indicates that the starting material is completely consumed. The pH of the reaction mixture is carefully adjusted to pH 2 by slowly adding dilute aqueous HCl (3%, ˜6 mL). The contents of the flask are poured into a separatory funnel containing EtOAc (30 mL). The layers are separated. The aqueous layer is extracted with EtOAc (20 mL). The combined organic extracts are washed with water (20 mL) and brine (20 mL), dried over MgSO4, filtered and concentrated by pumping to constant weight to give 0.53 g of white solid.